Cas no 1627971-54-3 (6-Bromo-1-(3-fluorobenzyl)indoline)

• Product Name: 6-Bromo-1-(3-fluorobenzyl)indoline
• CAS No: 1627971-54-3
• MF: C₁₅H₁₃BrFN
• MW: 306.172826528549
• MDL: MFCD31646593
• CID: 4785023
• Update Time: 2025-06-20

6-Bromo-1-(3-fluorobenzyl)indoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(3-fluorobenzyl)indoline
• 6-bromo-1-[(3-fluorophenyl)methyl]-2,3-dihydroindole
• 6-Bromo-1-(3-fluorobenzyl)indoline

• MDL： MFCD31646593
• Inchi： 1S/C15H13BrFN/c16-13-5-4-12-6-7-18(15(12)9-13)10-11-2-1-3-14(17)8-11/h1-5,8-9H,6-7,10H2
• InChI Key： DGGAAOZGJFXOLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC1C=CC=C(C=1)F)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.4
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 6-Bromo-1-(3-fluorobenzyl)indoline

Professional Introduction to Compound with CAS No 1627971-54-3 and Product Name: 6-Bromo-1-(3-fluorobenzyl)indoline

The compound with the CAS number 1627971-54-3 and the product name 6-Bromo-1-(3-fluorobenzyl)indoline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and fluoro substituents in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

In the realm of medicinal chemistry, 6-Bromo-1-(3-fluorobenzyl)indoline has been extensively studied for its pharmacological properties. The bromine atom at the 6-position of the indoline ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in synthesizing more complex derivatives. Meanwhile, the 3-fluorobenzyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. These features make it an attractive candidate for further exploration in the development of small-molecule drugs.

Recent research has highlighted the compound's role in addressing various therapeutic challenges. For instance, studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability of 6-Bromo-1-(3-fluorobenzyl)indoline to serve as a precursor for more sophisticated molecules underscores its versatility in medicinal chemistry applications. Additionally, its interaction with biological receptors has been investigated, revealing promising opportunities for developing treatments targeting neurological disorders.

The fluorine substituent in 6-Bromo-1-(3-fluorobenzyl)indoline plays a crucial role in enhancing the metabolic stability and bioavailability of drug candidates. Fluoroalkyl groups are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic profiles without significantly altering pharmacodynamic effects. This characteristic makes the compound particularly relevant in the context of designing next-generation therapeutics that require prolonged activity and reduced toxicity.

Moreover, synthetic methodologies have been refined to efficiently produce 6-Bromo-1-(3-fluorobenzyl)indoline, ensuring scalability for industrial applications. Advanced catalytic processes and purification techniques have enabled researchers to obtain high-purity samples suitable for both academic research and commercial drug development. These advancements underscore the compound's feasibility as a building block for large-scale pharmaceutical manufacturing.

The compound's potential extends beyond oncology and neurology; it has also been explored for its antimicrobial properties. Preliminary studies suggest that derivatives of 6-Bromo-1-(3-fluorobenzyl)indoline exhibit efficacy against resistant bacterial strains, offering a new avenue for combating infections caused by multidrug-resistant pathogens. This broadens its therapeutic applicability and highlights its importance in addressing global health challenges.

In conclusion, 6-Bromo-1-(3-fluorobenzyl)indoline (CAS No 1627971-54-3) represents a cornerstone in modern pharmaceutical research. Its unique structural attributes, coupled with its synthetic accessibility, position it as a key intermediate for developing innovative drugs targeting diverse diseases. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly pivotal role in advancing therapeutic interventions across multiple medical disciplines.